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Compound of Interest

Compound Name:
3-Bromo-2-

(bromomethyl)benzonitrile

Cat. No.: B1287307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 3-Bromo-2-(bromomethyl)benzonitrile, a key intermediate in

organic synthesis.

Core Molecular Data
3-Bromo-2-(bromomethyl)benzonitrile is a substituted aromatic compound containing both a

nitrile and two bromine functional groups. Its reactivity, particularly at the benzylic bromide

position, makes it a valuable building block in the synthesis of more complex molecules for

pharmaceutical and agrochemical applications.[1]

Property Value Source

Molecular Weight 274.94 g/mol [1]

Molecular Formula C₈H₅Br₂N [1]

CAS Number 1233479-42-9 [1]

Physicochemical Properties
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Detailed experimental data on the physicochemical properties of 3-Bromo-2-
(bromomethyl)benzonitrile is not readily available in the public domain. However, based on

its structure and the properties of similar compounds, it is expected to be a solid at room

temperature with limited solubility in water and good solubility in common organic solvents.

Synthesis
A specific, peer-reviewed synthesis protocol for 3-Bromo-2-(bromomethyl)benzonitrile is not

widely published. However, a plausible and commonly employed method for the benzylic

bromination of a methyl group on a substituted benzene ring is through a free radical

bromination reaction. The proposed synthesis would start from 3-bromo-2-methylbenzonitrile.

Proposed Experimental Protocol: Radical Bromination
Objective: To synthesize 3-Bromo-2-(bromomethyl)benzonitrile from 3-bromo-2-

methylbenzonitrile.

Materials:

3-bromo-2-methylbenzonitrile

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator

Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Inert gas (Nitrogen or Argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-

bromo-2-methylbenzonitrile in carbon tetrachloride under an inert atmosphere.

Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN to the solution.

Heat the reaction mixture to reflux (approximately 77°C for CCl₄) and maintain reflux for

several hours. The reaction progress can be monitored by TLC or GC-MS.
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Upon completion, cool the reaction mixture to room temperature. The succinimide byproduct

will precipitate out of the solution.

Filter the mixture to remove the succinimide.

Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining

bromine, followed by a brine wash.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude 3-Bromo-2-(bromomethyl)benzonitrile by recrystallization or column

chromatography.

Chemical Reactivity and Applications
The primary reactive site of 3-Bromo-2-(bromomethyl)benzonitrile is the benzylic bromide.

This group is a good leaving group, making the compound an excellent substrate for

nucleophilic substitution reactions. It is often employed in cross-coupling reactions, such as

Suzuki or Heck reactions, to introduce the 3-bromo-2-cyanobenzyl moiety into larger

molecules.[1] This makes it a valuable intermediate in the synthesis of biologically active

compounds in the pharmaceutical and agrochemical industries.[1]

Visualizing the Synthesis and Application
Experimental Workflow: Proposed Synthesis of 3-
Bromo-2-(bromomethyl)benzonitrile
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Caption: Proposed workflow for the synthesis of 3-Bromo-2-(bromomethyl)benzonitrile.

Logical Relationship: Role in Complex Molecule
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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